Cas no 2092500-53-1 (1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl)-
• CAS No: 2092500-53-1
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 5248433
• Update Time: 2025-05-20

1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C8H5ClF3N3/c1-15-4-2-3-13-7(9)5(4)6(14-15)8(10,11)12/h2-3H,1H3
• InChI Key： UXDYQLKAGLUOQT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2N(C)N=C(C(F)(F)F)C1=2

Additional information on 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl)-

Introduction to 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2092500-53-1, identified as 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl), represents a fascinating scaffold in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrazole and pyridine ring system, has garnered significant attention due to its unique structural and functional properties. The presence of a 4-chloro substituent at the fourth position and a 1-methyl group at the first position, along with a 3-(trifluoromethyl) moiety, endows the molecule with distinct electronic and steric characteristics that make it a valuable candidate for drug discovery and medicinal chemistry applications.

Recent advancements in the field of medicinal chemistry have highlighted the potential of this compound as a lead structure for developing novel therapeutic agents. The pyrazolo[4,3-c]pyridine core is known for its versatility in binding to various biological targets, including enzymes and receptors. The 4-chloro group, in particular, has been shown to enhance binding affinity by participating in hydrogen bonding interactions or π-stacking effects, while the 1-methyl group can influence metabolic stability and pharmacokinetic profiles. The 3-(trifluoromethyl) substituent is another key feature, as it introduces electron-withdrawing effects that can modulate the reactivity and selectivity of the compound.

In the context of contemporary research, this compound has been explored for its potential in addressing a range of therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting certain kinases that are implicated in cancer progression. The specific arrangement of substituents on the pyrazolo[4,3-c]pyridine ring system allows for precise tuning of biological activity. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize the structure-activity relationships (SAR) of derivatives derived from this core scaffold.

The significance of this compound is further underscored by its role in preclinical studies aimed at identifying new molecular entities (NMEs) with therapeutic potential. The 4-chloro-1-methyl-3-(trifluoromethyl) moiety has been found to contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the compound's ability to interact with biological targets through multiple binding modes has made it an attractive candidate for developing drugs with enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl) exemplifies the elegance of heterocyclic chemistry in generating complex molecular architectures. Synthetic strategies have been developed to construct this scaffold efficiently, often involving multi-step reactions that showcase the interplay between functional group transformations and ring-closing reactions. These synthetic approaches not only provide access to this specific compound but also serve as templates for designing related molecules with tailored properties.

The integration of modern analytical techniques has further facilitated the study of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and dynamics. These insights are crucial for understanding how the compound interacts with biological targets at the molecular level and for guiding further optimization efforts.

Moreover, the exploration of this compound's pharmacological profile has revealed intriguing insights into drug-receptor interactions. The combination of computational methods and experimental validation has allowed researchers to decipher the binding mechanisms and identify key residues involved in ligand recognition. This knowledge is instrumental in designing next-generation drugs that exhibit higher selectivity and potency.

The versatility of 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl) also extends to its potential applications in agrochemicals and material science. While primarily studied for its pharmaceutical properties, derivatives of this scaffold have shown promise in modulating plant growth regulators or serving as precursors for advanced materials with unique electronic properties.

In conclusion, 1H-Pyrazolo[4,3-c]pyridine, 4-chloro-1-methyl-3-(trifluoromethyl) (CAS no. 2092500-53-1) stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple scientific disciplines. Its unique structural features and functional properties make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.